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Compound of Interest

Compound Name: Coumaranone

Cat. No.: B1213874

2-Coumaranone: A Technical Guide for
Researchers

CAS Number: 553-86-6

This technical guide provides an in-depth overview of 2-coumaranone (also known as 2(3H)-
benzofuranone), a heterocyclic compound of significant interest in medicinal chemistry,
materials science, and agrochemicals. This document details its chemical properties,
experimental protocols for its synthesis and analysis, and key applications, with a focus on its
well-documented chemiluminescent properties.

Core Chemical and Physical Properties

2-Coumaranone is a bicyclic compound featuring a benzene ring fused to a y-butyrolactone
ring.[1] It presents as an off-white to pale yellow solid with an aromatic scent.[1] The compound
is soluble in hot water, diethyl ether, and acetonitrile.[1] Key quantitative properties are
summarized below.
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Property Value Reference
CAS Number 553-86-6 [11[2][3][41[5]
Molecular Formula CsHsO2 [L][3][4][5][6]
Molecular Weight 134.13 g/mol [31[41[5]
Melting Point 49-51 °C [L11031[7]
Boiling Point 248-250 °C [31[6][7]

White to pale cream/yellow
Appearance [11[4]
crystals or powder

Solubility in Water 3.8¢g/Lat30°C [3]

Density 1.22 g/cm3 [6]

Synthesis and Manufacturing

2-Coumaranone can be synthesized through various routes, from laboratory-scale
preparations to industrial processes. Key methodologies include the intramolecular cyclization
of 2-hydroxyphenylacetic acid and a multi-step industrial synthesis from cyclohexanone and
glyoxylic acid.

Experimental Protocol: Synthesis from 2-
Hydroxyphenylacetic Acid

This laboratory-scale procedure involves the acid-catalyzed intramolecular esterification
(lactonization) of 2-hydroxyphenylacetic acid.

Materials:
o 2-Hydroxyphenylacetic acid (15.2g, 100 mmol)
e Toluene (100 mL)

e Dilute Sulfuric Acid (8 mol/L, 1 mL)
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e Sodium bisulfite solution

e Anhydrous magnesium sulfate

e Deionized water

Procedure:

To a 250 mL three-necked flask equipped with a stirrer and a water separator, add 15.2 g
(2100 mmol) of 2-hydroxyphenylacetic acid and 100 mL of toluene.

o Heat the mixture to 100 °C with stirring.
e Add 1 mL of 8 mol/L dilute sulfuric acid to the heated mixture.

o Heat the reaction mixture to reflux for 6 hours, collecting the water byproduct in the
separator.

 After 6 hours, cool the reaction mixture to room temperature.
e Wash the organic phase sequentially with sodium bisulfite solution and deionized water.
» Dry the organic phase over anhydrous magnesium sulfate.

+ Remove the toluene by distillation to yield the 2-coumaranone product. A reported yield for
this method is 98%.[2]
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Synthesis of 2-Coumaranone from 2-Hydroxyphenylacetic Acid

Reaction Setup

1. Combine 2-Hydroxyphenylacetic Acid
and Toluene in a flask

,

2. Heat to 100°C

Reaction

3. Add H2S0a catalyst

;

4. Reflux for 6 hours
(Lactonization)

Workup & Purification

5. Cool to Room Temperature

:

6. Wash with NaHSOs and H20

:

7. Dry with MgSOa

,

8. Distill off Toluene

;

Final Product:
2-Coumaranone

Click to download full resolution via product page

Synthesis Workflow
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Industrial Synthesis Pathway

On an industrial scale, 2-coumaranone is produced from cyclohexanone and glyoxylic acid.[1]
This process involves an initial aldol condensation followed by dehydration and a final

dehydrogenation step.[1]

Industrial Synthesis of 2-Coumaranone

Cyclohexanone +
Glyoxylic Acid

Acid-Catalyzed
Aldol Condensation

cis-2-Oxocyclohexylidene
Acetic Acid (A)

Water Elimination
(90% yield)

Enollactone (B)

Vapor Phase Dehydrogenation
(Pd catalyst, 250°C, ~67% yield)

2-Coumaranone (C)

Click to download full resolution via product page

Industrial Production Pathway

Key Applications and Biological Relevance

2-Coumaranone is a versatile precursor in the synthesis of a wide range of commercially
important molecules. It is a key starting material for the fungicide azoxystrobin and the
antiarrhythmic drug dronedarone.[1] Furthermore, its derivatives are utilized in the production

of fluorescent dyes and as antioxidants for polymer stabilization.[1]
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Chemiluminescence

A notable property of 2-coumaranone derivatives is their ability to produce light through
chemiluminescence, particularly in the presence of a strong base and oxygen. This has led to
their use in various bioanalytical assays.

The accepted mechanism involves the deprotonation of the 2-coumaranone, which then
reacts with oxygen to form a high-energy 1,2-dioxetanone intermediate.[3] The decomposition
of this intermediate releases COz and generates an excited-state emitter molecule, which then
decays to its ground state by emitting light.[3]

Chemiluminescence Mechanism of 2-Coumaranone
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Chemiluminescence Pathway

Experimental Protocol: Antioxidant Activity Assays

Derivatives of 2-coumaranone have been investigated for their antioxidant properties.
Standard assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay
and the Ferric Reducing Antioxidant Power (FRAP) assay are commonly employed.

DPPH Radical Scavenging Assay Protocol:

Prepare a 0.2 mM solution of DPPH in ethanol.

» Dissolve the test compound (e.g., a 2-coumaranone derivative) in a suitable solvent.
e Mix 1 mL of the test compound solution with 1 mL of the DPPH solution.

e Shake the mixture and incubate in the dark for 30 minutes.

o Measure the absorbance of the solution at 517 nm using a UV-VIS spectrophotometer.
e Acontrol is prepared using 1 mL of ethanol in place of the test compound solution.

e The percentage of radical scavenging activity is calculated based on the reduction in
absorbance compared to the control. Trolox is often used as a reference standard.[7]

Ferric Reducing Antioxidant Power (FRAP) Assay Protocol:

o Prepare the FRAP reagent by mixing 10 volumes of 30 mM acetate buffer (pH 3.6), 1 volume
of 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCI, and 1 volume of 20 mM
FeCl3-6H20.

e Warm the FRAP reagent to 37 °C.
 Dilute the test compound with methanol.

e Add 0.1 mL of the diluted test compound to 3 mL of the pre-warmed FRAP reagent.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1213874?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213874?utm_src=pdf-body
https://www.benchchem.com/product/b1213874?utm_src=pdf-body
https://www.sid.ir/FileServer/JE/127220130213
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Measure the absorbance of the mixture at 593 nm after a set incubation period.

e The antioxidant power is determined by comparing the absorbance change to a standard
curve prepared with known concentrations of ferrous ions (Fe2*).[7]

Conclusion for Drug Development Professionals

2-Coumaranone represents a privileged scaffold in medicinal chemistry. Its derivatives have
shown a range of biological activities, including anti-inflammatory, anticoagulant, and
antimicrobial effects.[5] The core structure's stability and reactivity make it an excellent starting
point for the development of novel therapeutic agents. The established synthetic routes and its
utility in creating diverse chemical libraries underscore its value for drug discovery and
development programs. Researchers are encouraged to explore this versatile molecule for
creating novel compounds with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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